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Compound of Interest

2-(2-(Hydroxymethyl)-5-
Compound Name:
nitrophenyl)ethanol

Cat. No.: B179567

This technical guide provides a comprehensive overview of the known chemical properties of 2-
(2-(Hydroxymethyl)-5-nitrophenyl)ethanol, aimed at researchers, scientists, and
professionals in drug development. This document collates available data on its chemical
characteristics, synthesis, and potential biological activities, while also highlighting areas where
information is currently unavailable.

Core Chemical Properties

2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol, with the CAS number 186390-74-9, is a solid
organic compound. Limited information is available regarding its physical and chemical
properties. The table below summarizes the key known quantitative data.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b179567?utm_src=pdf-interest
https://www.benchchem.com/product/b179567?utm_src=pdf-body
https://www.benchchem.com/product/b179567?utm_src=pdf-body
https://www.benchchem.com/product/b179567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 186390-74-9 N/A
Molecular Formula CoH11NOa4 N/A
Molecular Weight 197.19 g/mol N/A
Melting Point 79-81 °C N/A
Boiling Point Not available

Solubility Not available

Appearance Solid N/A

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-(2-(Hydroxymethyl)-5-
nitrophenyl)ethanol is not readily available in the reviewed literature. However, a general
method for the synthesis of 2-(2-(hydroxymethyl)phenyl)ethanol derivatives has been
described, which may be adaptable for this specific compound.

General Synthesis of 2-(2-
(hydroxymethyl)phenyl)ethanol Derivatives via
Reduction of Isocoumarins

A potential synthetic route involves the reduction of a corresponding 3-substituted isocoumarin.

[1]

Experimental Protocol:

» Reaction Setup: A solution of the starting 3-substituted isocoumarin is prepared in methanol.
e Reduction: An excess of sodium borohydride is added to the methanolic solution.

e Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC)
using a mixture of petroleum ether and ethyl acetate (9:1) as the mobile phase.[1]
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o Work-up: Upon completion, the reaction mixture is worked up to isolate the crude product.

 Purification: The crude product is purified by a suitable method, such as column
chromatography, to yield the desired 2-(2-(hydroxymethyl)phenyl)ethanol derivative.

It is important to note that this is a general procedure and would require optimization for the
synthesis of 2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol, including the synthesis of the
appropriate nitro-substituted isocoumarin precursor.

Below is a conceptual workflow for this synthesis.
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Synthesis Workflow
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Potential Biological Activity Inference

E—(Z-(Hydroxymethyl)-S-nitrophenyl)ethama

'

Nitrophenyl Moiety Ghenolic Hydroxyl Groups)

inferred from related nitrophenols inferred from related nitroaromatkis inferred from related phenols

[Potential Cytotoxicita<— Gotential Antimicrobial Activita

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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